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Compound of Interest

Compound Name: GNE-886

Cat. No.: B607699 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides detailed application notes and experimental protocols for utilizing GNE-
886, a potent and selective inhibitor of the Cat Eye Syndrome Chromosome Region Candidate

2 (CECR2) bromodomain. The information herein is designed to assist researchers in

accurately assessing the biochemical and cellular activity of GNE-886 and other potential

CECR2 inhibitors.

Introduction to GNE-886 and CECR2

GNE-886 is a high-affinity, selective small molecule inhibitor targeting the bromodomain of

CECR2.[1][2] Bromodomains are protein modules that recognize acetylated lysine residues,

playing a crucial role in the regulation of gene transcription through chromatin remodeling.[1]

CECR2 is a component of the CERF (CECR2-containing remodeling factor) chromatin

remodeling complex and has been implicated in the DNA damage response.[1][3] GNE-886
serves as a valuable chemical probe for elucidating the biological functions of the CECR2

bromodomain.

Quantitative Data Summary for GNE-886
The following table summarizes the key quantitative metrics for GNE-886, facilitating the

comparison of its activity across various assays.
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Parameter Target Assay Type Value Reference

IC50 CECR2 TR-FRET 16 nM [4]

EC50 CECR2
Cellular "Dot"

Assay
370 nM [1]

Kd BRD9 BROMOscan 2000 µM [1]

Kd BRD7 BROMOscan 1100 µM [1]

Kinetic Solubility - - 122 µM [1]

Experimental Protocols
This section provides detailed methodologies for key biochemical and cell-based assays to

characterize GNE-886 and other CECR2 inhibitors.

Biochemical Assay: CECR2 Time-Resolved
Fluorescence Resonance Energy Transfer (TR-FRET)
Assay
This assay quantitatively measures the binding of GNE-886 to the CECR2 bromodomain by

competing with a biotinylated histone peptide ligand.

Signaling Pathway
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TR-FRET Assay Principle
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Caption: TR-FRET assay principle for GNE-886 inhibition of CECR2.

Materials:

His-tagged CECR2 bromodomain protein

Biotinylated histone H4 acetylated peptide (e.g., Biotin-

SGRGKGGKGLGKGGAKRHRKVLRD-AcK)

Europium-labeled anti-His antibody (Donor)

Streptavidin-Allophycocyanin (SA-APC) (Acceptor)

GNE-886

Assay Buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.05% Tween-20, 1

mM DTT)

384-well low-volume white microplates

Protocol:
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Compound Preparation: Prepare a serial dilution of GNE-886 in 100% DMSO. Further dilute

the compounds in Assay Buffer to a 4x final concentration.

Reagent Preparation:

Dilute His-tagged CECR2 and biotinylated peptide in Assay Buffer to a 4x final

concentration.

Prepare a 4x detection mix containing Europium-labeled anti-His antibody and SA-APC in

Assay Buffer.

Assay Plate Setup:

Add 5 µL of 4x GNE-886 dilution or vehicle (DMSO in Assay Buffer) to the appropriate

wells.

Add 5 µL of the 4x His-tagged CECR2 and biotinylated peptide mix to all wells.

Incubate for 30 minutes at room temperature.

Detection:

Add 10 µL of the 4x detection mix to all wells.

Incubate for 60 minutes at room temperature, protected from light.

Data Acquisition: Read the plate on a TR-FRET compatible plate reader with an excitation

wavelength of 340 nm and emission wavelengths of 615 nm (Europium) and 665 nm (APC).

Data Analysis: Calculate the TR-FRET ratio (665 nm emission / 615 nm emission). Plot the

ratio against the logarithm of the GNE-886 concentration and fit the data to a four-parameter

logistic equation to determine the IC50 value.

Cellular Assay: CECR2 Target Engagement (Cellular
Thermal Shift Assay - CETSA)
This assay determines the engagement of GNE-886 with CECR2 in a cellular environment by

measuring the thermal stabilization of the target protein upon ligand binding.
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Experimental Workflow
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1. Cell Culture
(e.g., HEK293T)

2. Compound Treatment
(GNE-886 or Vehicle)

3. Heat Shock
(Temperature Gradient)

4. Cell Lysis

5. Centrifugation
(Separate Soluble/Insoluble)

6. Protein Quantification
(e.g., Western Blot or AlphaLISA)

7. Data Analysis
(Melt Curve / ITDRF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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